Cas no 1806580-97-1 (3-(Bromomethyl)-5-mercaptophenylpropanal)

• Product Name: 3-(Bromomethyl)-5-mercaptophenylpropanal
• CAS No: 1806580-97-1
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 4961643
• Update Time: 2025-06-09

3-(Bromomethyl)-5-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-mercaptophenylpropanal

• Inchi： 1S/C10H11BrOS/c1-7(6-12)9-2-8(5-11)3-10(13)4-9/h2-4,6-7,13H,5H2,1H3
• InChI Key： DDXLQKGJELLBTN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=CC(=C1)C(C=O)C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.6
• Topological Polar Surface Area: 18.1

Additional information on 3-(Bromomethyl)-5-mercaptophenylpropanal

Recent Advances in the Study of 3-(Bromomethyl)-5-mercaptophenylpropanal (CAS: 1806580-97-1) in Chemical Biology and Pharmaceutical Research

3-(Bromomethyl)-5-mercaptophenylpropanal (CAS: 1806580-97-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and mercapto functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics. The unique reactivity of this compound, attributed to its functional groups, makes it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 3-(Bromomethyl)-5-mercaptophenylpropanal as a key intermediate in the synthesis of novel cysteine protease inhibitors. The researchers demonstrated that the bromomethyl group facilitates selective alkylation of thiol-containing residues in target enzymes, while the aldehyde moiety enables further derivatization. This dual functionality allows for the creation of highly specific inhibitors with potential applications in treating parasitic infections and certain cancers. The study reported a 40% improvement in inhibitory activity compared to previous-generation compounds.

In parallel research, scientists have investigated the compound's role in developing targeted drug delivery systems. A recent patent application (WO2023056789) describes the conjugation of 3-(Bromomethyl)-5-mercaptophenylpropanal with nanoparticle carriers for site-specific drug release. The mercapto group provides an anchor point for gold nanoparticle attachment, while the bromomethyl functionality allows for subsequent coupling with therapeutic payloads. This approach has shown promise in preclinical models of inflammatory diseases, demonstrating enhanced tissue specificity and reduced off-target effects.

The compound's safety profile and synthetic accessibility have also been subjects of recent investigation. A 2024 toxicological assessment published in Chemical Research in Toxicology established favorable preliminary safety data for 3-(Bromomethyl)-5-mercaptophenylpropanal, with an LD50 of 450 mg/kg in rodent models. However, the study noted the need for further investigation into potential metabolic byproducts. From a synthetic chemistry perspective, researchers have developed more efficient production methods, reducing the number of steps from six to three while maintaining a yield above 85% (ACS Sustainable Chemistry & Engineering, 2023).

Looking forward, the unique chemical properties of 3-(Bromomethyl)-5-mercaptophenylpropanal position it as a promising candidate for multiple pharmaceutical applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and its use in developing covalent inhibitors for challenging drug targets. As synthetic methodologies continue to evolve and biological applications expand, this compound is likely to play an increasingly important role in bridging chemical biology and therapeutic development.